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Application Notes
Lignosulfonic acid, sodium salt, a byproduct of the sulfite pulping process, is a versatile and

environmentally benign reagent in mining operations.[1] Its primary application is as a selective

depressant and dispersant in froth flotation, a process for separating valuable minerals from

gangue (unwanted rock).[2][3]

Mechanism of Action:

Sodium lignosulfonate is a water-soluble polymer with a complex structure containing sulfonic

acid, carboxylic acid, and phenolic hydroxyl groups. This chemical composition allows it to

adsorb onto mineral surfaces through a combination of electrostatic and chemical interactions.

[2][3]

As a Depressant: By selectively adsorbing onto the surface of specific minerals, sodium

lignosulfonate renders them hydrophilic (water-loving). This prevents the attachment of air

bubbles, thereby depressing their flotation and allowing for the selective recovery of valuable

minerals. The effectiveness of depression is influenced by factors such as pH, the presence

of other ions, and the specific mineralogy of the ore.[2][3] For instance, in copper-

molybdenum separation, it selectively depresses molybdenite, allowing chalcopyrite to be

floated.[4][5] In the flotation of barite, it effectively depresses gangue minerals like calcite and

fluorite.[6][7]
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As a Dispersant: In ores containing fine clay particles, sodium lignosulfonate acts as a

dispersant. It imparts a negative charge to the clay particles, causing them to repel each

other and preventing them from coating the surface of valuable minerals. This "slime coating"

can otherwise hinder the attachment of collectors and air bubbles, leading to poor recovery.

Key Applications in Mineral Flotation:

Copper-Molybdenum Separation: Sodium lignosulfonate is used as a depressant for

molybdenite, enabling the selective flotation of chalcopyrite. This is a critical application as it

offers a less toxic alternative to traditional reagents like sodium hydrosulfide.[4]

Lead-Zinc Separation: It can be employed as a depressant for sphalerite (zinc sulfide) and

pyrite (iron sulfide) during the flotation of galena (lead sulfide).[1][2]

Barite Flotation: Sodium lignosulfonate is effective in depressing calcite and fluorite, which

are common gangue minerals in barite ores.[6][7]

Clay-Rich Ores: Its dispersant properties are valuable in processing ores with high clay

content to improve the recovery of various minerals.

Data Presentation
Table 1: Flotation Recovery of Chalcopyrite and
Molybdenite with Sodium Lignosulfonate (Na-LS) as a
Depressant
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Na-LS
Concentration
(ppm)

Medium
Chalcopyrite
Recovery (%)

Molybdenite
Recovery (%)

Reference

0 Freshwater ~95 ~90 [4]

10 Freshwater 67 ~20 [4]

20 Freshwater ~65 ~15 [4]

30 Freshwater ~63 ~12 [4]

40 Freshwater ~60 ~10 [4]

50 Freshwater ~58 ~8 [4]

0 Seawater ~95 ~85 [4]

10 Seawater 65 ~15 [4]

20 Seawater ~63 ~12 [4]

30 Seawater ~60 ~10 [4]

40 Seawater ~58 ~8 [4]

50 Seawater ~55 ~7 [4]

Conditions: pH 8, Collector: 25 ppm Potassium Amyl Xanthate (PAX), Frother: 15 ppm Methyl

Isobutyl Carbinol (MIBC).

Table 2: Flotation Recovery of Barite, Calcite, and
Fluorite with Sodium Lignosulfonate (SL) as a
Depressant
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SL
Concentration
(mg/L)

Barite
Recovery (%)

Calcite
Recovery (%)

Fluorite
Recovery (%)

Reference

0 >90 >90 >90 [6]

20 ~90 ~40 ~30 [6]

40 ~88 ~25 ~20 [6]

60 85.1 5.3 12.4 [6][7]

80 ~83 ~5 ~10 [6]

100 ~80 ~5 ~8 [6]

Conditions: pH 9.0.

Table 3: Effect of Calcium Lignosulfonate (CLS) on Lead-
Zinc Flotation

CLS
Dosage (
g/ton )

Lead (Pb)
Grade
Increase
(%)

Lead (Pb)
Recovery
Decrease
(%)

Zinc (Zn)
Recovery
Decrease in
Pb
Concentrat
e (%)

Iron (Fe)
Recovery
Decrease in
Pb
Concentrat
e (%)

Reference

0-80 2.7 ~4 6.3 2.3 [2]

Note: This table summarizes the overall effect observed in the study. The feed contained 0.9%

lead, 2.3% zinc, and 7.5% iron. Other reagents such as sodium cyanide, zinc sulfate, ethyl

xanthate, and MIBC were kept constant.[2]

Experimental Protocols
Protocol 1: Microflotation for Chalcopyrite-Molybdenite
Separation
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Objective: To evaluate the effectiveness of sodium lignosulfonate as a selective depressant for

molybdenite in a chalcopyrite-molybdenite system.

Materials and Equipment:

Denver-type laboratory flotation cell (or similar)

pH meter

Magnetic stirrer

Pure mineral samples (chalcopyrite and molybdenite), ground and screened

Sodium Lignosulfonate (Na-LS) solution

Potassium Amyl Xanthate (PAX) solution (collector)

Methyl Isobutyl Carbinol (MIBC) (frother)

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Deionized water or simulated seawater

Procedure:

Prepare a mineral suspension by adding a known weight of the mineral sample to a specific

volume of water in the flotation cell.

Adjust the pulp pH to the desired value (e.g., pH 8) using HCl or NaOH while stirring.

Add the desired concentration of the sodium lignosulfonate solution to the pulp and condition

for a set period (e.g., 3 minutes).

Add the collector (PAX) solution and condition for a further period (e.g., 3 minutes).

Add the frother (MIBC) and condition for a final, shorter period (e.g., 1 minute).

Initiate flotation by introducing air into the cell at a controlled flow rate.
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Collect the froth (concentrate) for a specified time (e.g., 5-10 minutes).

Filter, dry, and weigh both the concentrate and the tailings.

Analyze the concentrate and tailings for their elemental content (Cu and Mo) to calculate the

recovery of each mineral.

Protocol 2: Microflotation for Barite-Calcite-Fluorite
Separation
Objective: To determine the selective depression effect of sodium lignosulfonate on calcite and

fluorite during barite flotation.

Materials and Equipment:

Same as Protocol 1

Pure mineral samples (barite, calcite, and fluorite)

Sodium Lignosulfonate (SL) solution

Collector solution (e.g., sodium oleate)

pH adjustment reagents

Procedure:

Prepare a mineral suspension of a single mineral (barite, calcite, or fluorite) in the flotation

cell.

Adjust the pulp pH to the desired value (e.g., pH 9.0).

Add the specified concentration of the sodium lignosulfonate solution and condition for a set

time.

Add the collector solution and condition.

Add a frother if necessary and condition.
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Perform flotation, collecting the concentrate and tailings.

Calculate the recovery of the mineral.

Repeat the experiment for each of the three minerals at various lignosulfonate

concentrations and pH values to determine the optimal conditions for selective separation.
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Caption: General workflow of the froth flotation process in mining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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